Cas no 2680865-75-0 (5-acetamidobicyclo2.2.2octane-2-carboxylic acid)

• Product Name: 5-acetamidobicyclo2.2.2octane-2-carboxylic acid
• CAS No: 2680865-75-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5653267
• PubChem ID: 165915854
• Update Time: 2025-05-23

5-acetamidobicyclo2.2.2octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680865-75-0
• 5-acetamidobicyclo[2.2.2]octane-2-carboxylic acid
• EN300-28273071
• 5-acetamidobicyclo2.2.2octane-2-carboxylic acid

• Inchi： 1S/C11H17NO3/c1-6(13)12-10-5-7-2-3-8(10)4-9(7)11(14)15/h7-10H,2-5H2,1H3,(H,12,13)(H,14,15)
• InChI Key： JPRMEOQTBCAVPG-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCC1CC2NC(C)=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-acetamidobicyclo2.2.2octane-2-carboxylic acid

5-Acetamidobicyclo[2.2.2]octane-2-carboxylic Acid (CAS No. 2680865-75-0): A Comprehensive Overview

5-Acetamidobicyclo[2.2.2]octane-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680865-75-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This bicyclic amide derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug design and development. The compound’s rigid bicyclic core, combined with functional groups such as the acetamide and carboxylic acid moieties, makes it a versatile scaffold for synthesizing bioactive molecules.

The structural motif of 5-acetamidobicyclo[2.2.2]octane-2-carboxylic acid is characterized by a seven-membered lactam ring fused to a cyclohexane ring, creating a highly constrained three-dimensional architecture. This structural rigidity imparts specific steric and electronic properties that can be exploited to modulate molecular interactions with biological targets. The presence of both the acetamide group and the carboxylic acid functionality provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclic amides due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinity to biological receptors. Studies have demonstrated that such structures can effectively penetrate biological membranes, making them promising candidates for oral and topical drug formulations. The 5-acetamidobicyclo[2.2.2]octane-2-carboxylic acid scaffold has been investigated for its potential in developing novel therapeutic agents targeting various diseases, including neurological disorders, inflammation, and metabolic conditions.

One of the most compelling aspects of 5-acetamidobicyclo[2.2.2]octane-2-carboxylic acid is its versatility in derivative synthesis. Researchers have leveraged its chemical handlepoints to develop libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying lead molecules with desired biological activities. For instance, modifications at the nitrogen atom of the acetamide group or the carboxylic acid moiety have yielded derivatives with improved solubility, metabolic stability, and target specificity. These efforts have led to several promising candidates entering preclinical development pipelines.

The compound’s unique structural features also make it an attractive candidate for computational studies aimed at understanding molecular recognition processes. Advanced computational methods, such as molecular dynamics (MD) simulations and quantum mechanical calculations, have been employed to elucidate how 5-acetamidobicyclo[2.2.2]octane-2-carboxylic acid interacts with biological targets at the atomic level. These studies have provided valuable insights into the compound’s binding mode and have guided the design of optimized derivatives with enhanced pharmacokinetic properties.

Recent experimental investigations have highlighted the potential of 5-acetamidobicyclo[2.2.2]octane-2-carboxylic acid in modulating enzyme activity and receptor binding affinity. For example, derivatives derived from this scaffold have shown inhibitory effects on enzymes implicated in inflammatory pathways, suggesting their utility in developing anti-inflammatory therapeutics. Additionally, studies indicate that certain modifications can enhance binding affinity to G-protein coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

The synthetic methodologies employed in the preparation of 5-acetamidobicyclo[2.2.2]octane-2-carboxylic acid are another area of active research interest. Researchers have developed efficient multi-step synthetic routes that minimize side reactions and maximize yield, making it feasible to produce this compound on scales suitable for both research and industrial applications. Advances in catalytic processes and green chemistry principles have further refined these synthetic strategies, ensuring sustainability and cost-effectiveness.

The pharmacokinetic profile of 5-acetamidobicyclo[2.2.2]octane-2-carboxylic acid has been carefully evaluated through preclinical studies conducted in animal models. These studies have revealed favorable properties such as good oral bioavailability, moderate metabolic clearance rates, and low toxicity levels at therapeutic doses. Such findings underscore the compound’s potential as a viable candidate for further clinical development.

The future prospects for 5-acetamidobicyclo[2.2.2]octane-2-carboxylic acid are promising, with ongoing research aimed at expanding its therapeutic applications and optimizing its pharmacological properties further through structure-activity relationship (SAR) studies and computational modeling efforts.